N-[2-(4-phenylpyrimidin-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide

• IUPAC Name: N-[2-(4-phenylpyrimidin-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C23H23N3O2/c27-23(19-12-15-28-21-9-5-4-8-18(21)16-19)25-14-11-22-24-13-10-20(26-22)17-6-2-1-3-7-17/h1-10,13,19H,11-12,14-16H2,(H,25,27)
• InChI Key: MEBLPWPJJKOMFG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CC1C(=O)NCCC3=NC=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

N-[2-(4-phenylpyrimidin-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide is a compound of interest due to its potential in various applications, including medicinal chemistry. Its synthesis and properties are crucial for understanding its applications and effectiveness.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including esterification, amidation, and intramolecular cyclization. For example, the practical synthesis of similar complex molecules involves steps like the Suzuki−Miyaura reaction followed by hydrolysis and amidation to produce the desired compound (Ikemoto et al., 2005).

Molecular Structure Analysis

Structural analysis is typically conducted using X-ray crystallography, NMR (Nuclear Magnetic Resonance), and IR (Infrared Spectroscopy) techniques. These methods help in determining the precise molecular configuration and conformation of the compound.

Chemical Reactions and Properties

Chemical reactions involving the compound depend on its functional groups. Reactions like nucleophilic substitution can be used to introduce various substituents, affecting the compound's properties and activity (Saeed et al., 2020).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are determined using techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are crucial for the compound's application in different environments.

Chemical Properties Analysis

Chemical properties include reactivity with various reagents, stability under different conditions, and the compound's behavior in the presence of catalysts or under specific reaction conditions. Studies on related compounds have shown how variations in structure can significantly impact these properties, influencing their potential applications in drug design and other areas (Harutyunyan et al., 2015).